(5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C14H14INO4S
• Molecular Weight: 419.24 g/mol
• IUPAC Name: (5Z)-5-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-3-propyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H14INO4S/c1-3-4-16-13(18)11(21-14(16)19)7-8-5-9(15)12(17)10(6-8)20-2/h5-7,17H,3-4H2,1-2H3/b11-7-
• InChI Key: RITDCQUKCNOGSE-XFFZJAGNSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C(=C2)I)O)OC)/SC1=O
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C(=C2)I)O)OC)SC1=O

Description

(5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in scientific research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their antidiabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to exert its therapeutic effects by activating peroxisome proliferator-activated receptor gamma (PPAR-γ). PPAR-γ is a nuclear receptor that plays a key role in regulating glucose and lipid metabolism, as well as inflammation. Activation of PPAR-γ by (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione leads to increased insulin sensitivity, decreased inflammation, and inhibition of cancer cell growth.
Biochemical and Physiological Effects
(5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease inflammation in animal models of diabetes and obesity. It has also been shown to inhibit cancer cell growth and induce apoptosis in various cancer cell lines. Furthermore, it has been investigated for its potential use as a radioprotective agent and has been shown to protect against radiation-induced damage in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione is its potential as a therapeutic agent for various diseases. It has been shown to have antidiabetic, anti-inflammatory, and anticancer properties, as well as potential use as a radioprotective agent. However, there are also some limitations to using this compound in lab experiments. One limitation is its relatively complex synthesis method, which may make it difficult to produce in large quantities. Another limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for research on (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione. One future direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another future direction is to optimize its therapeutic effects by further understanding its mechanism of action. Additionally, there is potential for the development of new synthetic methods to produce this compound in larger quantities. Finally, there is potential for the development of new derivatives of this compound with enhanced therapeutic properties.

Synthesis Methods

The synthesis of (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione is a multi-step process that involves the reaction of various chemical reagents. The first step involves the synthesis of 4-hydroxy-3-iodo-5-methoxybenzaldehyde by the reaction of 4-hydroxy-3-methoxybenzaldehyde with iodine in the presence of hydrochloric acid. The second step involves the reaction of 4-hydroxy-3-iodo-5-methoxybenzaldehyde with thiazolidine-2,4-dione in the presence of propylamine to produce (5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

(5Z)-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antidiabetic, anti-inflammatory, and anticancer properties. It has also been investigated for its potential use as a radioprotective agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.